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Compound of Interest

Compound Name: L-693989

Cat. No.: B1260870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-693989, also known as Caspofungin acetate, is a semi-synthetic lipopeptide antifungal agent

belonging to the echinocandin class. Echinocandins are potent inhibitors of fungal cell wall

biosynthesis, making them a critical class of drugs for treating fungal infections. This document

provides a detailed protocol for the dissolution of L-693989 in dimethyl sulfoxide (DMSO) for in

vitro research applications. Adherence to this protocol is crucial for obtaining accurate and

reproducible experimental results.

L-693989 exerts its antifungal activity by non-competitively inhibiting the β-(1,3)-D-glucan

synthase enzyme complex. This enzyme is responsible for the synthesis of β-(1,3)-D-glucan,

an essential polymer in the fungal cell wall that provides structural integrity. Inhibition of this

pathway leads to osmotic instability and fungal cell death.

Data Presentation
The following table summarizes the key quantitative data for the preparation of L-693989 stock

solutions.
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Parameter Value Reference

Synonyms Caspofungin acetate, MK-0991 [1]

Molecular Formula
C₅₂H₈₈N₁₀O₁₅ (for the free

base)
[1]

Molecular Weight
1093.3 g/mol (for the free

base)
[1]

Solubility in DMSO Approx. 25 mg/mL [1]

Recommended Stock

Concentration
10 mg/mL to 25 mg/mL [2]

Storage of Powder -20°C [1]

Storage of DMSO Stock

Solution
-20°C or -80°C [2]

Final DMSO concentration in

assay
<0.5% (recommended) [3][4]

Experimental Protocols
Materials

L-693989 (Caspofungin acetate) powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparation of a 10 mg/mL Stock Solution
Preparation: In a sterile environment (e.g., a laminar flow hood), bring the L-693989 powder

and DMSO to room temperature.

Weighing: Accurately weigh the desired amount of L-693989 powder using a calibrated

analytical balance. For a 10 mg/mL stock solution, if preparing 1 mL, weigh 10 mg of the

powder. It is advisable to weigh a slightly larger amount than immediately needed to account

for handling losses.

Dispensing Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing

the L-693989 powder. For a 10 mg/mL solution, add 1 mL of DMSO for every 10 mg of

powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no

undissolved particles remain. Gentle warming in a water bath (up to 37°C) can be used to

aid dissolution if necessary, but avoid excessive heat.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. The aliquot volume will depend on the

experimental needs.

Storage: Store the aliquots at -20°C or -80°C. Under these conditions, the DMSO stock

solution is stable for several months.

Preparation of Working Solutions
For cell-based assays, it is critical to maintain a low final concentration of DMSO to prevent

cytotoxicity.[3][4][5][6] A final DMSO concentration of less than 0.5% is generally well-tolerated

by most cell lines.

Example Dilution for a 10 µg/mL final concentration:

From the 10 mg/mL stock solution, prepare an intermediate dilution. For example, dilute the

stock 1:100 in sterile aqueous buffer or cell culture medium to obtain a 100 µg/mL solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1260870?utm_src=pdf-body
https://www.benchchem.com/product/b1260870?utm_src=pdf-body
https://www.benchchem.com/product/b1260870?utm_src=pdf-body
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.healthcare.nikon.com/en/ss/cell-image-lab/case/c20.html
https://pubmed.ncbi.nlm.nih.gov/29125561/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11654018/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Further dilute this intermediate solution 1:10 in the final assay medium to achieve a final

concentration of 10 µg/mL. This two-step dilution ensures that the final DMSO concentration

is 0.1%.

Calculation:

Initial stock: 10 mg/mL in 100% DMSO

Intermediate dilution: 10 µL of stock in 990 µL of medium = 100 µg/mL in 1% DMSO

Final dilution: 100 µL of intermediate in 900 µL of medium = 10 µg/mL in 0.1% DMSO

Always prepare a vehicle control with the same final concentration of DMSO as the

experimental samples.

Mandatory Visualizations
Signaling Pathway of L-693989 (Echinocandin)
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Caption: Mechanism of action of L-693989.

Experimental Workflow for L-693989 Stock Solution
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Caption: Workflow for preparing L-693989 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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